Cas no 2172015-16-4 (3-(cyclopropylamino)methyl-6-ethoxy-1-methyl-1H-indole-2-carbonitrile)

• Product Name: 3-(cyclopropylamino)methyl-6-ethoxy-1-methyl-1H-indole-2-carbonitrile
• CAS No: 2172015-16-4
• MF: C₁₆H₁₉N₃O
• MW: 269.341563463211
• CID: 5761920
• PubChem ID: 165859321
• Update Time: 2025-06-08

3-(cyclopropylamino)methyl-6-ethoxy-1-methyl-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(cyclopropylamino)methyl]-6-ethoxy-1-methyl-1H-indole-2-carbonitrile
• 2172015-16-4
• EN300-1591479
• 3-(cyclopropylamino)methyl-6-ethoxy-1-methyl-1H-indole-2-carbonitrile

• Inchi： 1S/C16H19N3O/c1-3-20-12-6-7-13-14(10-18-11-4-5-11)16(9-17)19(2)15(13)8-12/h6-8,11,18H,3-5,10H2,1-2H3
• InChI Key： ODMSSADKZQJOPH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)N(C)C(C#N)=C2CNC1CC1

Computed Properties

• Exact Mass: 269.152812238g/mol
• Monoisotopic Mass: 269.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50Ų

Additional information on 3-(cyclopropylamino)methyl-6-ethoxy-1-methyl-1H-indole-2-carbonitrile

Comprehensive Overview of 3-(cyclopropylamino)methyl-6-ethoxy-1-methyl-1H-indole-2-carbonitrile (CAS No. 2172015-16-4)

The compound 3-(cyclopropylamino)methyl-6-ethoxy-1-methyl-1H-indole-2-carbonitrile (CAS No. 2172015-16-4) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropylamino moiety and an ethoxy group, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 3-(cyclopropylamino)methyl-6-ethoxy-1-methyl-1H-indole-2-carbonitrile has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a hot topic in oncology and autoimmune disease treatments. The compound's carbonitrile group also aligns with the growing focus on nitrile-containing pharmaceuticals, which are known for their metabolic stability and binding affinity.

From a synthetic perspective, CAS No. 2172015-16-4 exemplifies modern strategies in green chemistry. Its cyclopropyl ring is often synthesized via catalyzed cyclopropanation, a method gaining traction for its atom economy and reduced waste. This resonates with the industry's shift toward sustainable synthesis, a frequently searched topic among chemists and environmental advocates alike.

The compound's indole core is another focal point, as indoles are pivotal in natural product synthesis and drug design. Recent publications highlight its structural similarity to serotonin receptor modulators, sparking discussions in neuroscience forums. Additionally, its ethoxy substitution at the 6-position is a common motif in CNS-active compounds, further elevating its profile in neuropharmacology circles.

Analytical challenges surrounding 3-(cyclopropylamino)methyl-6-ethoxy-1-methyl-1H-indole-2-carbonitrile are also noteworthy. Advanced techniques like LC-MS and NMR spectroscopy are often required to characterize its purity and stability—a topic frequently queried in academic and industrial labs. These methods align with the broader trend of high-resolution analytical validation, a critical step in regulatory submissions for new chemical entities.

In agrochemical contexts, the compound's nitrile functionality has drawn parallels to herbicide intermediates, though its exact mode of action remains under investigation. This ambiguity has fueled debates in agricultural science communities, particularly those exploring next-generation crop protection agents with reduced environmental impact.

To conclude, 3-(cyclopropylamino)methyl-6-ethoxy-1-methyl-1H-indole-2-carbonitrile (CAS No. 2172015-16-4) represents a convergence of cutting-edge chemistry and real-world applications. Its multifaceted role in drug discovery, sustainable synthesis, and material science ensures its continued relevance in scientific literature and patent filings worldwide.